Cas no 1893827-96-7 (1-(4-bromothiophen-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(4-bromothiophen-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 1893827-96-7
• MF: C₉H₉BrO₂S
• MW: 261.135560750961
• CID: 6306114
• PubChem ID: 116963707
• Update Time: 2025-07-02

1-(4-bromothiophen-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromothiophen-2-yl)cyclobutane-1-carboxylic acid
• EN300-1906024
• 1893827-96-7

• Inchi： 1S/C9H9BrO2S/c10-6-4-7(13-5-6)9(8(11)12)2-1-3-9/h4-5H,1-3H2,(H,11,12)
• InChI Key： RMCZJLCDCVNGSJ-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 259.95066g/mol
• Monoisotopic Mass: 259.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.5Ų

Additional information on 1-(4-bromothiophen-2-yl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(4-bromothiophen-2-yl)cyclobutane-1-carboxylic acid (CAS No. 1893827-96-7)

1-(4-bromothiophen-2-yl)cyclobutane-1-carboxylic acid (CAS No. 1893827-96-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclobutane-carboxylic acid core and bromothiophene moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular structure combines a cyclobutane ring with a carboxylic acid functional group, making it a valuable building block for drug discovery and material science applications.

The growing interest in heterocyclic compounds like 1-(4-bromothiophen-2-yl)cyclobutane-1-carboxylic acid stems from their potential in addressing modern challenges such as antimicrobial resistance and sustainable agrochemical development. Researchers are increasingly exploring its derivatives for their bioactivity, particularly in targeting enzyme inhibition and receptor modulation. The presence of the bromine atom in the thiophene ring further enhances its reactivity, enabling precise modifications for tailored applications.

In the context of green chemistry, CAS No. 1893827-96-7 aligns with the demand for eco-friendly synthetic routes. Recent studies highlight its role in catalyzed cross-coupling reactions, which minimize waste and energy consumption. This resonates with the global push toward sustainable manufacturing, a topic frequently searched in AI-driven chemical databases and academic forums. The compound’s compatibility with palladium-catalyzed reactions also makes it a candidate for high-throughput screening in drug development.

Another trending application of 1-(4-bromothiophen-2-yl)cyclobutane-1-carboxylic acid lies in material science, where its rigid cyclobutane structure contributes to the design of high-performance polymers. Industries focused on flexible electronics and biodegradable materials are investigating its incorporation into novel composites. This aligns with frequent search queries about advanced functional materials and organic electronics, underscoring the compound’s relevance in cutting-edge research.

From a synthetic methodology perspective, the compound’s carboxylic acid group offers straightforward derivatization pathways, such as amide formation or esterification. These transformations are pivotal in medicinal chemistry, where researchers seek to optimize bioavailability and target selectivity. The bromothiophene segment also facilitates metal-catalyzed arylations, a technique widely discussed in organic synthesis forums and patent literature.

In summary, 1-(4-bromothiophen-2-yl)cyclobutane-1-carboxylic acid (CAS No. 1893827-96-7) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to smart materials—reflect the compound’s adaptability to evolving scientific and industrial needs. As interest in tailored heterocycles and sustainable synthesis grows, this compound is poised to remain a focal point in research and development.